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Compound of Interest

Compound Name: Platinum(II) bromide

Cat. No.: B078637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of

Platinum(II) bromide (PtBr₂). The information is intended to ensure laboratory safety and

proper application of this compound in research and development settings.

Chemical and Physical Properties
Platinum(II) bromide is a dark green to brown powder commonly used as a precursor in the

synthesis of other platinum-bromide compounds and as a catalyst in various chemical

reactions.[1][2][3] Its key properties are summarized below.
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Property Value Reference(s)

CAS Number 13455-12-4 [4]

Molecular Formula PtBr₂ [4]

Molecular Weight 354.89 g/mol [4][5]

Appearance
Light brown to dark brown or

dark green powder
[2][4][6]

Melting Point 250 °C (decomposes) [4][6]

Density 6.65 g/cm³ [1][4]

Solubility Insoluble in water [1]

Safety and Handling
Platinum(II) bromide is classified as a hazardous substance and requires careful handling to

avoid exposure.[7][8] It is known to cause skin and serious eye irritation, and may cause

respiratory irritation.[8][9][10]

Personal Protective Equipment (PPE)
When handling Platinum(II) bromide, the following PPE is mandatory:

PPE Type Specification Reference(s)

Eye Protection
Approved safety glasses with

side shields or goggles.
[6]

Hand Protection Chemical-resistant gloves. [6]

Respiratory
NIOSH-approved dust

respirator.
[6]

Body Protection
Protective clothing to prevent

skin exposure.
[7]

Engineering Controls
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To minimize inhalation exposure, work with Platinum(II) bromide should be conducted in a

well-ventilated area, preferably within a chemical fume hood.[6][7] Eyewash stations and safety

showers must be readily accessible in the immediate work area.[7][8]

First Aid Measures
Exposure Route First Aid Procedure Reference(s)

Inhalation

Remove the individual to fresh

air. If breathing is difficult,

administer oxygen. Seek

immediate medical attention.

[6][8]

Skin Contact

Remove contaminated clothing

and wash the affected area

with soap and plenty of water

for at least 15 minutes. Seek

medical attention if irritation

persists.

[6][8]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, including under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[6][8]

Ingestion

Do not induce vomiting. Rinse

mouth with water and drink

plenty of water afterward. Seek

immediate medical attention.

[6][8]

Spill and Waste Disposal
In case of a spill, avoid generating dust.[6] Small spills can be mixed with an inert absorbent

material such as sand or vermiculite and swept up.[6] Place the collected material in a suitable,

sealed container for disposal.[6][8] All waste materials should be disposed of through an

approved waste disposal plant in accordance with local, regional, and national regulations.[7][9]
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Storage Procedures
Proper storage of Platinum(II) bromide is crucial for maintaining its stability and preventing

hazardous situations.

Storage Condition Recommendation Reference(s)

Container
Keep in a tightly closed

container.
[6][7]

Environment
Store in a cool, dry, and well-

ventilated place.
[6][7]

Incompatibilities
Avoid strong oxidizing agents,

chlorine, and active metals.[6]
[6]

Conditions to Avoid
Excess heat and dust

formation.[7][8]
[7][8]

Experimental Protocol: Synthesis of a Platinum-N-
Heterocyclic Carbene (NHC) Complex
This protocol describes a general procedure for the synthesis of a platinum-NHC complex

using Platinum(II) bromide as a precursor, a reaction of interest in catalysis and drug

development.

Materials
Platinum(II) bromide (PtBr₂)

Imidazolium salt (NHC precursor)

Sodium acetate (NaOAc)

Dimethyl sulfoxide (DMSO)

Argon or Nitrogen gas (for inert atmosphere)

Standard glassware for air-sensitive synthesis (e.g., Schlenk flask)
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Magnetic stirrer and heating mantle

Procedure
Inert Atmosphere: Set up the reaction under an inert atmosphere of argon or nitrogen.

Reagent Combination: In a Schlenk flask, combine Platinum(II) bromide, the imidazolium

salt, and sodium acetate in dimethyl sulfoxide.

Heating: Heat the reaction mixture with stirring. The reaction temperature and time will

depend on the specific NHC precursor used.

Monitoring: Monitor the reaction progress using appropriate analytical techniques (e.g., TLC,

NMR).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature. The platinum-NHC complex can be isolated and purified using standard

techniques such as crystallization or column chromatography.

Diagrams
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Figure 1: Safe Handling and Storage Workflow for Platinum(II) Bromide
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Caption: Workflow for safe handling and storage.
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Figure 2: Experimental Workflow for Platinum-NHC Complex Synthesis
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Caption: Synthesis of a Platinum-NHC complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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